Cas no 1353957-32-0 (3-[(2-Amino-acetyl)-methyl-amino]-pyrrolidine-1-carboxylic acid tert-butyl ester)

• Product Name: 3-[(2-Amino-acetyl)-methyl-amino]-pyrrolidine-1-carboxylic acid tert-butyl ester
• CAS No: 1353957-32-0
• MF: C₁₂H₂₃N₃O₃
• MW: 257.32932305336
• CID: 2162326
• Update Time: 2025-07-28

3-[(2-Amino-acetyl)-methyl-amino]-pyrrolidine-1-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• 3-[(2-Amino-acetyl)-methyl-amino]-pyrrolidine-1-carboxylic acid tert-butyl ester
• tert-Butyl 3-(2-amino-N-methylacetamido)pyrrolidine-1-carboxylate
• AM92806
• 3-[(2-Aminoacetyl)methylamino]pyrrolidine-1-carboxylic acid tert-butyl ester

• Inchi： 1S/C12H23N3O3/c1-12(2,3)18-11(17)15-6-5-9(8-15)14(4)10(16)7-13/h9H,5-8,13H2,1-4H3
• InChI Key： RUDYSANJCHECHC-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(C1)N(C(CN)=O)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 325
• Topological Polar Surface Area: 75.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-[(2-Amino-acetyl)-methyl-amino]-pyrrolidine-1-carboxylic acid tert-butyl ester

Comprehensive Overview of 3-[(2-Amino-acetyl)-methyl-amino]-pyrrolidine-1-carboxylic acid tert-butyl ester (CAS No. 1353957-32-0)

3-[(2-Amino-acetyl)-methyl-amino]-pyrrolidine-1-carboxylic acid tert-butyl ester (CAS No. 1353957-32-0) is a specialized organic compound widely utilized in pharmaceutical research and peptide synthesis. Its unique structure, featuring a pyrrolidine backbone and tert-butyl ester protection group, makes it a valuable intermediate for drug development. Researchers frequently employ this compound in the design of protease inhibitors, receptor modulators, and other bioactive molecules due to its ability to enhance solubility and stability.

The growing demand for peptide-based therapeutics has propelled interest in compounds like 3-[(2-Amino-acetyl)-methyl-amino]-pyrrolidine-1-carboxylic acid tert-butyl ester. With the rise of personalized medicine and targeted drug delivery, this molecule is often discussed in forums exploring small-molecule drug discovery and structure-activity relationships (SAR). Its CAS No. 1353957-32-0 is frequently searched in databases such as PubChem and Reaxys, reflecting its relevance in academic and industrial settings.

One of the key advantages of this compound lies in its tert-butyl ester group, which serves as a protective moiety during synthetic processes. This feature is particularly valuable in solid-phase peptide synthesis (SPPS), a technique gaining traction due to its efficiency in producing high-purity peptides. The methyl-amino and amino-acetyl substituents further contribute to its versatility, enabling modifications for improved pharmacokinetic properties.

Recent advancements in AI-driven drug discovery have also highlighted the importance of intermediates like 3-[(2-Amino-acetyl)-methyl-amino]-pyrrolidine-1-carboxylic acid tert-butyl ester. Computational models often leverage its structural data to predict novel bioactive scaffolds, addressing common search queries such as "peptide mimetics design" or "scaffold hopping strategies." The compound’s role in fragment-based drug discovery (FBDD) is another area of active investigation.

From a synthetic chemistry perspective, the compound’s pyrrolidine ring offers conformational rigidity, a property highly sought after in GPCR-targeted drugs. This aligns with trending topics like allosteric modulator development and biased signaling pathways. Laboratories optimizing green chemistry protocols also explore its derivatives to reduce environmental impact, responding to the increasing focus on sustainable pharmaceutical manufacturing.

In analytical applications, CAS No. 1353957-32-0 is often characterized using LC-MS and NMR spectroscopy, techniques frequently searched by quality control professionals. Its spectral data is cataloged in open-access platforms, supporting reproducibility in research—a critical concern in peer-reviewed studies. Discussions around HPLC method development for similar compounds further underscore its practical significance.

As the pharmaceutical industry shifts toward high-throughput screening (HTS), the demand for reliable intermediates like this ester continues to grow. Its compatibility with automated synthesis platforms makes it a staple in combinatorial chemistry libraries. Moreover, its relevance in neuropharmacology and oncological research ensures sustained interest, particularly in studies investigating blood-brain barrier penetration or tumor-targeting agents.

To summarize, 3-[(2-Amino-acetyl)-methyl-amino]-pyrrolidine-1-carboxylic acid tert-butyl ester represents a multifaceted tool for modern drug development. Its intersection with cutting-edge fields like computational chemistry, precision medicine, and sustainable synthesis positions it as a compound of enduring scientific and industrial value.